Cas no 179762-67-5 (2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid
• CAS No: 179762-67-5
• MF: C₁₉H₂₃NO₂S₂
• MW: 361.521422624588
• CID: 1370497
• PubChem ID: 3025936
• Update Time: 2025-04-20

2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid
• 5-thiazolecarboxylic acid, 2-[(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)thio]-
• 2-[(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid
• SCHEMBL8893837
• 2-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthylthio)-5-thiazolecarboxylic acid
• MFXZCSFIVCAYBX-UHFFFAOYSA-N
• CHEMBL118268
• 179762-67-5
• 2-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-ylsulfanyl)-thiazole-5-carboxylic acid
• BDBM50052960
• DTXSID30170861
• 2-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)thio)-5-thiazolecarboxylic acid

• Inchi： 1S/C19H23NO2S2/c1-11-8-12-13(19(4,5)7-6-18(12,2)3)9-14(11)23-17-20-10-15(24-17)16(21)22/h8-10H,6-7H2,1-5H3,(H,21,22)
• InChI Key： MFXZCSFIVCAYBX-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C(=O)O)S1)C1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 361.11719
• Monoisotopic Mass: 361.11702132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 50.19